Cas no 3970-62-5 (2,2-Dimethyl-3-pentanol)

• Product Name: 2,2-Dimethyl-3-pentanol
• CAS No: 3970-62-5
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00004566
• CID: 84901
• PubChem ID: 19871
• Update Time: 2025-04-18

2,2-Dimethyl-3-pentanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-pentanol
• tert-Butyl ethyl carbinol
• Ethyl tert-butyl carbinol
• 2,2-dimethylpentan-3-ol
• 2,4-DIMETHYL-3-PENTANOL
• 3,3-di-methyl-3-pentanol
• 3-Pentanol,2,2-dimethyl
• 3-Pentanol,2-dimethyl
• Aethyl-tert.-butyl-carbinol
• ethyl-tert-butyl-carbinol
• NCGC00258726-01
• NSC 42943
• Tox21_201174
• (+/-)-2,2-DIMETHYL-3-PENTANOL
• EN300-223424
• NSC-42943
• 3-Pentanol, 2,2-dimethyl-
• AKOS009156941
• E81575
• SCHEMBL195589
• EINECS 223-592-4
• 3-Pentanol,2-dimethyl-
• SMR000673561
• InChI=1/C7H16O/c1-5-6(8)7(2,3)4/h6,8H,5H2,1-4H3
• NSC42943
• 3970-62-5
• NCGC00090937-01
• FT-0610157
• NS00030651
• LR5O1LPM79
• J130.727D
• Q27283145
• AS-81267
• CS-0132258
• HMS3039N13
• CAS-3970-62-5
• UNII-LR5O1LPM79
• DTXCID8012813
• DTXSID0032813
• CHEMBL1511411
• MFCD00004566
• MLS001055313
• 2,2-Dimethyl-3-pentanol, 97%
• NCGC00090937-02
• HMSVXZJWPVIVIV-UHFFFAOYSA-
• 3-Pentanol, 2,2-dimethyl-(8CI)(9CI)
• 3-Pentanol, 2,2-dimethyl-(8CI)
• DB-027028

• MDL： MFCD00004566
• Inchi： 1S/C7H16O/c1-5-6(8)7(2,3)4/h6,8H,5H2,1-4H3
• InChI Key： HMSVXZJWPVIVIV-UHFFFAOYSA-N
• SMILES： OC(CC)C(C)(C)C
• BRN： 1731777

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Not available
• Density: 0.825 g/mL at 25 °C(lit.)
• Melting Point: -70 °C
• Boiling Point: 132 °C(lit.)
• Flash Point: Fahrenheit: 100.4 ° f
  Celsius: 38 ° c
  
• Refractive Index: n20/D 1.423(lit.)
• PSA: 20.23000
• LogP: 1.80340
• Solubility: Not available
• Vapor Pressure: 2.8±0.5 mmHg at 25°C

2,2-Dimethyl-3-pentanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S39-S36/37/39
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：Flammable area
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols